Cas no 80749-14-0 (3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-)

3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo- structure
80749-14-0 structure
Product Name:3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
CAS No:80749-14-0
MF:C8H9N3O2
MW:179.175961256027
CID:707799
Update Time:2024-02-04

3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
    • 3-Pyridinecarbonitrile, 5-amino-1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
    • Inchi: 1S/C8H9N3O2/c1-4-5(3-9)7(12)11(2)8(13)6(4)10/h13H,10H2,1-2H3
    • InChI Key: GTDAXWDGAPIFJM-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(O)=C(N)C(C)=C1C#N

Computed Properties

  • Exact Mass: 179.069
  • Monoisotopic Mass: 179.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.4A^2

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 241.6±40.0 °C(Predicted)
  • pka: 0.70±0.58(Predicted)
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